Cas no 1361708-84-0 (2'-Bromomethyl-2,3-dichloro-4'-trifluoromethyl-biphenyl)

• Product Name: 2'-Bromomethyl-2,3-dichloro-4'-trifluoromethyl-biphenyl
• CAS No: 1361708-84-0
• MF: C₁₄H₈BrCl₂F₃
• MW: 384.018531799316
• CID: 4999548
• Update Time: 2025-07-23

2'-Bromomethyl-2,3-dichloro-4'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Bromomethyl-2,3-dichloro-4'-trifluoromethyl-biphenyl

• Inchi： 1S/C14H8BrCl2F3/c15-7-8-6-9(14(18,19)20)4-5-10(8)11-2-1-3-12(16)13(11)17/h1-6H,7H2
• InChI Key： YOAJLADNSDDGPN-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)(F)F)C=CC=1C1C=CC=C(C=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 6.2
• Topological Polar Surface Area: 0

Additional information on 2'-Bromomethyl-2,3-dichloro-4'-trifluoromethyl-biphenyl

Comprehensive Overview of 2'-Bromomethyl-2,3-dichloro-4'-trifluoromethyl-biphenyl (CAS No. 1361708-84-0)

The compound 2'-Bromomethyl-2,3-dichloro-4'-trifluoromethyl-biphenyl (CAS No. 1361708-84-0) is a highly specialized brominated biphenyl derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring trifluoromethyl and dichloro substituents, makes it a valuable intermediate in the synthesis of complex organic molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery, material science, and catalysis.

One of the most searched questions related to this compound is: "What are the synthetic applications of 2'-Bromomethyl-2,3-dichloro-4'-trifluoromethyl-biphenyl?" The answer lies in its versatility as a building block for constructing more elaborate chemical architectures. The presence of a bromomethyl group allows for further functionalization through cross-coupling reactions, such as Suzuki or Heck reactions, which are pivotal in modern organic synthesis. Additionally, the trifluoromethyl group enhances the compound's lipophilicity, making it attractive for designing bioactive molecules with improved membrane permeability.

In the context of green chemistry and sustainable synthesis, researchers are increasingly interested in optimizing the production of 2'-Bromomethyl-2,3-dichloro-4'-trifluoromethyl-biphenyl to minimize environmental impact. Recent trends highlight the use of catalytic methods and flow chemistry to achieve higher yields and reduce waste. This aligns with the growing demand for eco-friendly chemical processes, a topic frequently discussed in academic and industrial forums.

Another hot topic is the compound's role in medicinal chemistry. The dichloro and trifluoromethyl motifs are common in FDA-approved drugs, particularly in antiviral and anticancer agents. As such, 2'-Bromomethyl-2,3-dichloro-4'-trifluoromethyl-biphenyl serves as a critical precursor for developing novel therapeutics. Searches like "How to purify 2'-Bromomethyl-2,3-dichloro-4'-trifluoromethyl-biphenyl?" or "Stability of bromomethyl biphenyl derivatives" reflect the practical challenges faced by chemists working with this compound.

From a material science perspective, this compound's aromatic biphenyl core and halogenated substituents contribute to its potential in designing advanced polymers and liquid crystals. Its ability to act as a cross-linking agent or monomer is under exploration, particularly in high-performance materials for electronics and coatings. This interdisciplinary relevance makes it a subject of interest in both academic and industrial research.

In summary, 2'-Bromomethyl-2,3-dichloro-4'-trifluoromethyl-biphenyl (CAS No. 1361708-84-0) is a multifaceted compound with broad applications. Its significance in drug development, sustainable chemistry, and material innovation ensures its continued prominence in scientific literature and patent filings. As research evolves, this compound will likely remain a key player in addressing some of the most pressing challenges in modern chemistry.